Methyl 4-(4-Acetoxy-1-oxobutyl)benzoate

• CAS No.: 136527-52-1
• Molecular Formula: C14H16O5
• Molecular Weight: 264.27 g/mol
• IUPAC Name: methyl 4-(4-acetyloxybutanoyl)benzoate
• InChI: InChI=1S/C14H16O5/c1-10(15)19-9-3-4-13(16)11-5-7-12(8-6-11)14(17)18-2/h5-8H,3-4,9H2,1-2H3
• InChI Key: UJJLJCGAOMACQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCC(=O)C1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-(4-Acetoxy-1-oxobutyl)benzoate is a useful research compound. Its molecular formula is C14H16O5 and its molecular weight is 264.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 10.0 g (1 eq) of methyl 4-(4-hydroxy-1-butynyl)benzoate in 200 ml of 90% aqueous acetic acid and 2.4 g (0.15 eq) of mercuric acetate were added 1.0 ml of concentrated sulfuric acid. The mixture was refluxed for 2 hours at approximately 140° C., and cooled to room temperature to facilitate precipitation of mercury salts. The precipitated mercury salts were removed by filtration and the filtrate extracted three times with dichloromethane. The acidic extract was neutralized to pH 7 with solid sodium bicarbonate and the aqueous layer then extracted with dichloromethane. The extracts were dried over magnesium sulfate and evaporated under reduced pressure to yield the product which was further purified by flash chromatography eluting with 1:2 ethylacetate:hexanes. m.p. 61-62° C. M.S.: m/z=264 (M+, CI), 233.0812 (M+ --CH3O, calc. for C13H13O5 : 233.0814), 204 (M+ -AcOH), 176, 163 (100%), 143. 1H-N.M.R. (CDCl3, 300 MHz): δ=2.08 (s, 3H, CH3 --CO); 2.10 (quin, 2H, CH2 --CH2 --CH2, J=7.5 Hz); 3.12 (t, 2H, CH2 --CO, J=7.5 Hz); 3.96 (s, 3H, CH3O); 4.20 (t, 2H, CH2O, J=7.5 Hz); 8.02 (d, 2Harom., J=9 Hz); 8.18 (d, 2Harom., J=9 Hz).